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Compound of Interest

Compound Name: 4-Hydroxy-2-Butanone

Cat. No.: B042824 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 4-Hydroxy-2-Butanone, including detailed operational and disposal plans to foster a

secure research environment.

Physicochemical and Hazard Data
Proper handling of any chemical begins with a thorough understanding of its properties and

associated hazards. The following tables summarize key data for 4-Hydroxy-2-Butanone.

Physical and Chemical Properties

CAS Number 590-90-9

Molecular Formula C4H8O2

Molecular Weight 88.11 g/mol

Appearance Colorless liquid

Boiling Point 73-76 °C at 12 mmHg

Density 1.023 g/mL at 25 °C

Flash Point 33 °C (91.4 °F) - closed cup[1]

Solubility
Miscible with water, alcohol, ethanol, and ether.

[2]
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GHS Hazard Classification

Flammable Liquids Category 3[1]

Skin Irritation Category 2

Serious Eye Damage/Eye Irritation Category 1 / Category 2A

Skin Sensitization Sub-category 1B

Acute Oral Toxicity Category 4

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is crucial to minimize exposure and

ensure safety.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Wear tightly fitting safety

goggles or a face shield.[3]

Protects against splashes that

can cause serious eye

damage.

Hand Protection

Wear chemical-resistant

gloves. While specific

breakthrough data for 4-

Hydroxy-2-Butanone is not

readily available, nitrile or butyl

rubber gloves are

recommended for handling

ketones and alcohols.[1][4]

Always inspect gloves before

use and replace immediately if

contaminated.

Prevents skin irritation and

potential allergic reactions.[5]

Skin and Body Protection

A flame-resistant lab coat

should be worn and fully

buttoned.[6] Wear closed-toe

shoes and long pants.

Protects skin from splashes

and in the event of a small fire.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.[6] If exposure

limits are exceeded or irritation

is experienced, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.[3]

Minimizes inhalation of vapors,

which can be irritating to the

respiratory system.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 4-Hydroxy-2-Butanone will mitigate risks and ensure

experiments are conducted safely.

1. Preparation and Pre-Handling Check:
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Ensure a current Safety Data Sheet (SDS) for 4-Hydroxy-2-Butanone is readily accessible.

Verify that a fully stocked spill kit, fire extinguisher (appropriate for flammable liquids, such as

a CO2 or dry chemical extinguisher), and an emergency eyewash and shower station are

immediately available.

Designate a specific work area within a certified chemical fume hood.

Assemble all necessary equipment and reagents before introducing 4-Hydroxy-2-Butanone
to the work area.

Don all required personal protective equipment as outlined in the table above.

2. Handling and Experimental Procedure:

Conduct all manipulations of 4-Hydroxy-2-Butanone within the chemical fume hood to

minimize vapor inhalation.[6]

Keep the container of 4-Hydroxy-2-Butanone tightly closed when not in use.

Avoid contact with skin and eyes.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[1][6]

Use non-sparking tools and equipment.

Ground and bond containers when transferring large volumes to prevent static discharge.

3. Post-Handling and Cleanup:

Upon completion of the experiment, decontaminate all surfaces and equipment with an

appropriate solvent.

Properly label and store all waste as described in the disposal plan below.

Remove and dispose of gloves and any other contaminated disposable PPE as hazardous

waste.
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Wash hands and forearms thoroughly with soap and water after removing PPE.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 4-Hydroxy-2-Butanone and associated waste is critical for environmental

protection and regulatory compliance.

1. Waste Segregation and Collection:

Collect all waste containing 4-Hydroxy-2-Butanone, including excess reagent, reaction

mixtures, and contaminated solvents, in a designated, properly labeled hazardous waste

container.

The waste container should be made of a material compatible with flammable organic

liquids.

Do not mix 4-Hydroxy-2-Butanone waste with incompatible chemicals, such as strong

oxidizing agents.[3]

Collect grossly contaminated items such as pipette tips, and disposable glassware in a

separate, clearly labeled solid waste container.

2. Labeling and Storage of Waste:

Clearly label the waste container with "Hazardous Waste," the full chemical name "4-
Hydroxy-2-Butanone," and the associated hazards (e.g., "Flammable," "Irritant").

Keep the waste container tightly sealed and store it in a designated satellite accumulation

area within the laboratory. This area should be cool, dry, and well-ventilated.

3. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal company.

Do not dispose of 4-Hydroxy-2-Butanone down the drain or in the regular trash.[8]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Safe Handling Workflow
The following diagram illustrates the logical progression of safely handling 4-Hydroxy-2-
Butanone from receipt to disposal.
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Safe Handling Workflow for 4-Hydroxy-2-Butanone
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Caption: Workflow for the safe handling of 4-Hydroxy-2-Butanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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